![molecular formula C20H25Cl2N5O3S B2565329 N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-(3-morpholinopropyl)-1H-pyrazole-3-carboxamide hydrochloride CAS No. 1189444-55-0](/img/structure/B2565329.png)
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-(3-morpholinopropyl)-1H-pyrazole-3-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
While specific synthesis details for this compound were not found, similar compounds have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The compound’s structure was analyzed based on IR, 1H, 13C NMR and mass spectral data . The InChI Key is XVXOBWAONZSCCC-UHFFFAOYSA-N.Chemical Reactions Analysis
The compound’s reactions were monitored by TLC using Merck silica gel 60 F 256 coated aluminum with petroleum ether:ethylacetate (8:2) as mobile phase .Physical And Chemical Properties Analysis
The compound is solid in physical form . The compound’s properties were analyzed based on IR, 1H, 13C NMR and mass spectral data .Scientific Research Applications
Synthesis and Application in Drug Discovery
- The development of novel heterocyclic compounds, including pyrazole and thiazolopyrimidine derivatives, has shown potential in medicinal chemistry for their anti-inflammatory and analgesic properties. These compounds have been synthesized through various chemical reactions and evaluated for their biological activities, showing significant COX-2 inhibition and analgesic activity (Abu‐Hashem et al., 2020).
Imaging Agent Development for Parkinson's Disease
- The synthesis of [11C]HG-10-102-01, a compound for imaging LRRK2 enzyme activity in Parkinson's disease, highlights the application of complex organic synthesis in developing radiotracers for neurodegenerative disease research. This work demonstrates the importance of chemical synthesis in creating tools for biomedical imaging (Wang et al., 2017).
Antimicrobial Agent Synthesis
- Research into the synthesis of quinazolinone and thiazolidinone compounds has provided insights into the development of new antimicrobial agents. These studies focus on creating novel chemical entities with potential antibacterial and antifungal activities, demonstrating the role of synthetic chemistry in addressing microbial resistance (Desai et al., 2011).
Vasorelaxant Agents Development
- The synthesis of benzofuran-morpholinomethyl-pyrazoline hybrids and their evaluation as vasorelaxant agents exemplify the application of chemical synthesis in discovering new therapeutic agents for cardiovascular diseases. These studies provide a foundation for the development of drugs targeting vascular relaxation and highlight the significance of structural modification in drug discovery (Hassan et al., 2014).
Mechanism of Action
properties
IUPAC Name |
N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-N-(3-morpholin-4-ylpropyl)pyrazole-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClN5O3S.ClH/c1-24-9-6-15(23-24)19(27)26(8-3-7-25-10-12-29-13-11-25)20-22-17-16(28-2)5-4-14(21)18(17)30-20;/h4-6,9H,3,7-8,10-13H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMHSNBHZTLYLOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C(=O)N(CCCN2CCOCC2)C3=NC4=C(C=CC(=C4S3)Cl)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25Cl2N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.